Cas no 27234-05-5 (Octadecenoic acid,methyl ester)

• Product Name: Octadecenoic acid,methyl ester
• CAS No: 27234-05-5
• MF: C₁₉H₃₆O₂
• MW: 296.487946510315
• CID: 274536
• PubChem ID: 5370350
• Update Time: 2025-04-19

Octadecenoic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecenoic acid,methyl ester
• METHYL STEARATE
• Methyl octadecenoate
• 27234-05-5
• 2-Octadecenoic acid, methyl ester, (E)-
• 2-Octadecenoic acid, methyl ester
• 14663-11-7
• 14435-34-8
• Methyl (2E)-2-octadecenoate #
• 2(E)-OCTADECENOIC ACID METHYL ESTER
• Octadecenoic acid, methyl ester
• methyl (E)-octadec-2-enoate
• SCHEMBL864033
• methyl trans-2-octadecenoate
• 2-Octadecenoic acid methyl ester
• Methyloctadecenat
• DTXSID201020843

• Inchi： 1S/C19H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h17-18H,3-16H2,1-2H3
• InChI Key： CYUVJOWXJUNPHY-UHFFFAOYSA-N
• SMILES： O(C)C(C=CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 296.27153
• Monoisotopic Mass: 296.27153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 8.4

Experimental Properties

• Density: 0.873
• Melting Point: 37-41 °C(lit.)
• Boiling Point: 181-182 °C4 mm Hg(lit.)
• Flash Point: >230 °F

Octadecenoic acid,methyl ester Security Information

• Hazardous Material transportation number：UN 1208 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-38-48/20-51/53-62-65-67
• Safety Instruction： 22-24/25-62-61-36/37-33-29-16-9
• RTECS：WI4460000
• Hazardous Material Identification：
• Risk Phrases：11-38-48/20-51/53-62-65-67
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters